Cas no 2248215-80-5 ((2S)-2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-ol)

• Product Name: (2S)-2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-ol
• CAS No: 2248215-80-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6450469
• PubChem ID: 137941135
• Update Time: 2025-10-27

(2S)-2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506730
• (2S)-2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-ol
• 2248215-80-5
• (2S)-2-(3,4-dihydro-1H-2-benzopyran-1-yl)propan-1-ol

• Inchi： 1S/C12H16O2/c1-9(8-13)12-11-5-3-2-4-10(11)6-7-14-12/h2-5,9,12-13H,6-8H2,1H3/t9-,12?/m0/s1
• InChI Key： GMWNXRCTQIVZCY-QHGLUPRGSA-N
• SMILES： O1CCC2C=CC=CC=2C1[C@@H](C)CO

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-ol

Comprehensive Overview of (2S)-2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-ol (CAS No. 2248215-80-5)

The compound (2S)-2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-ol (CAS No. 2248215-80-5) is a chiral organic molecule featuring a unique isochromene scaffold. This structure is increasingly studied in medicinal chemistry due to its potential applications in drug discovery and material science. The chiral center at the 2-position of the propanol moiety adds stereochemical complexity, making it a valuable intermediate for asymmetric synthesis. Researchers are particularly interested in its role as a building block for pharmaceuticals targeting neurological and inflammatory conditions, aligning with current trends in precision medicine.

Recent advancements in AI-driven drug design have highlighted the importance of chiral compounds like (2S)-2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-ol. Its 3D molecular conformation allows for selective interactions with biological targets, a feature often explored in computational chemistry workflows. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its utility in optimizing drug bioavailability, a key focus area in modern pharmacokinetic studies.

From a synthetic perspective, the isochromene core of CAS No. 2248215-80-5 offers versatility for ring-functionalization reactions. This adaptability is critical for developing structure-activity relationship (SAR) libraries, a common strategy in high-throughput screening campaigns. Notably, the dihydro segment of the structure improves stability compared to aromatic analogs, addressing industry demands for metabolically robust intermediates.

Environmental and regulatory considerations also shape the compound’s applications. Its non-polycyclic structure aligns with green chemistry principles, reducing synthetic waste. Furthermore, the absence of reactive functional groups minimizes safety concerns during handling, making it suitable for industrial-scale production. These attributes resonate with the growing emphasis on sustainable chemical manufacturing in 2024.

Analytical characterization of (2S)-2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-ol typically involves HPLC chiral separation and NMR spectroscopy, techniques frequently searched by synthetic chemists. The compound’s optical rotation data is particularly valuable for quality control in enantiopure synthesis, a topic gaining traction in pharmaceutical forums.

In material science, the isochromene moiety’s electron-rich nature enables applications in organic semiconductors. This intersects with the booming interest in flexible electronics, where researchers investigate its potential as a π-conjugated system modifier. Such multidisciplinary relevance ensures continued interest in CAS No. 2248215-80-5 across academic and industrial sectors.

Future research directions may explore its catalytic asymmetric synthesis or incorporation into biodegradable polymers, addressing two major search trends: catalyst design and eco-friendly materials. With proper keyword optimization around its IUPAC name and CAS registry number, this content serves both scientific and SEO purposes effectively.